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Introduction

Methyl salicylate (MeSA) is a volatile organic compound that contributes to the aromatic profile
of many plants and is increasingly recognized for its role in the aroma of certain wines,
particularly after aging. In grapes and wine, MeSA often exists in a non-volatile, glycosidically-
bound form, acting as a flavor precursor.[1][2] The primary glycoside of interest is Methyl
Salicylate 2-O-B3-D-glucoside (MeSA-gic). The release of free MeSA from this precursor through
acid or enzymatic hydrolysis during winemaking and aging can significantly influence the final
sensory characteristics of the wine, imparting notes described as balsamic or wintergreen.[1][3]

The accurate quantification of these glycosidic precursors is crucial for understanding and
predicting the aromatic potential of grapes and wine. Stable Isotope Dilution Analysis (SIDA) is
a powerful technique for the precise quantification of target analytes in complex matrices like
wine.[4][5] This document provides detailed application notes and protocols for the use of
MeSA 2-O-3-D-glucoside-d4 as an internal standard for the quantification of its native analogue

in wine.
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Biochemical Pathway of MeSA 2-O-3-D-glucoside in
Vitis vinifera

In grapevines (Vitis vinifera), the biosynthesis of methyl salicylate and its subsequent
glycosylation is part of the plant's secondary metabolism, often associated with defense
signaling.[6][7] The pathway begins with the shikimate pathway, a central route in plants for the
production of aromatic amino acids.[8][9][10][11] Chorismate, an intermediate of this pathway,
is converted to salicylic acid (SA). The salicylic acid is then methylated by the enzyme SA-
methyltransferase to form methyl salicylate (MeSA).[3][6][12] Finally, a glucosyltransferase
enzyme attaches a glucose molecule to MeSA, forming the non-volatile MeSA 2-O-3-D-
glucoside, which can be stored in the grape berry.[7][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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